molecular formula C20H21N3O3 B6943369 N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide

N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide

Cat. No.: B6943369
M. Wt: 351.4 g/mol
InChI Key: UUWUXKPARMYLFE-UHFFFAOYSA-N
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Description

N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide is a complex organic compound that has garnered attention in various fields of scientific research

Properties

IUPAC Name

N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O3/c24-19(15-6-7-15)22-17-11-23(12-17)20(25)16-4-1-5-18(9-16)26-13-14-3-2-8-21-10-14/h1-5,8-10,15,17H,6-7,11-13H2,(H,22,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UUWUXKPARMYLFE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C(=O)NC2CN(C2)C(=O)C3=CC(=CC=C3)OCC4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide typically involves multiple steps, starting with the preparation of the key intermediates. One common approach involves the following steps:

    Preparation of 3-(pyridin-3-ylmethoxy)benzoic acid: This intermediate can be synthesized through the reaction of 3-hydroxybenzoic acid with pyridine-3-methanol in the presence of a dehydrating agent such as thionyl chloride.

    Formation of the azetidine ring: The azetidine ring can be introduced by reacting the 3-(pyridin-3-ylmethoxy)benzoic acid with an appropriate azetidine derivative under basic conditions.

    Cyclopropanecarboxamide formation: The final step involves the coupling of the azetidine intermediate with cyclopropanecarboxylic acid using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide can undergo various chemical reactions, including:

    Oxidation: The pyridine ring can be oxidized using oxidizing agents like potassium permanganate.

    Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride.

    Substitution: The benzoyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydride.

Major Products

    Oxidation: Formation of pyridine N-oxide derivatives.

    Reduction: Formation of reduced azetidine derivatives.

    Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide has several scientific research applications:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Studied for its potential interactions with biological macromolecules.

    Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

    Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide involves its interaction with specific molecular targets. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest involvement in pathways related to inflammation and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

  • N-(pyridin-2-yl)amides
  • 3-bromoimidazo[1,2-a]pyridines
  • 2-morpholino-substituted-benzoxazines

Uniqueness

N-[1-[3-(pyridin-3-ylmethoxy)benzoyl]azetidin-3-yl]cyclopropanecarboxamide stands out due to its unique combination of structural features, which confer distinct chemical and biological properties. Its azetidine ring, in particular, is less common in similar compounds, providing unique reactivity and potential for diverse applications.

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